Cas no 2137558-81-5 (4-(4-Chloro-2-fluorophenyl)-2-(difluoromethyl)pyridine)

• Product Name: 4-(4-Chloro-2-fluorophenyl)-2-(difluoromethyl)pyridine
• CAS No: 2137558-81-5
• MF: C₁₂H₇ClF₃N
• MW: 257.638892412186
• MDL: MFCD31600837
• CID: 5608573
• PubChem ID: 165992446
• Update Time: 2025-06-08

4-(4-Chloro-2-fluorophenyl)-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• EN300-844130
• 4-(4-chloro-2-fluorophenyl)-2-(difluoromethyl)pyridine
• 2137558-81-5
• 4-(4-Chloro-2-fluorophenyl)-2-(difluoromethyl)pyridine

• MDL： MFCD31600837
• Inchi： 1S/C12H7ClF3N/c13-8-1-2-9(10(14)6-8)7-3-4-17-11(5-7)12(15)16/h1-6,12H
• InChI Key： UNBZSUSMXLCFBX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C1C=CN=C(C(F)F)C=1

Computed Properties

• Exact Mass: 257.0219114g/mol
• Monoisotopic Mass: 257.0219114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9Ų

Additional information on 4-(4-Chloro-2-fluorophenyl)-2-(difluoromethyl)pyridine

Recent Advances in the Study of 4-(4-Chloro-2-fluorophenyl)-2-(difluoromethyl)pyridine (CAS: 2137558-81-5)

4-(4-Chloro-2-fluorophenyl)-2-(difluoromethyl)pyridine (CAS: 2137558-81-5) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's unique structural features, including the difluoromethylpyridine moiety and the chloro-fluorophenyl group, contribute to its distinct physicochemical properties and biological interactions. Recent synthetic methodologies have optimized the production of 4-(4-Chloro-2-fluorophenyl)-2-(difluoromethyl)pyridine, achieving higher yields and purity levels, which are critical for its application in pharmaceutical formulations. Advanced techniques such as palladium-catalyzed cross-coupling reactions and fluorination strategies have been employed to enhance the efficiency of its synthesis.

In terms of biological activity, preliminary studies suggest that 4-(4-Chloro-2-fluorophenyl)-2-(difluoromethyl)pyridine exhibits promising interactions with specific protein targets, particularly in the context of inflammatory and oncological pathways. For instance, recent in vitro assays have demonstrated its inhibitory effects on certain kinases involved in cell proliferation and immune response modulation. These findings position the compound as a potential candidate for further development in targeted therapies.

Moreover, the pharmacokinetic and toxicological profiles of 4-(4-Chloro-2-fluorophenyl)-2-(difluoromethyl)pyridine have been under investigation. Early-stage preclinical studies indicate favorable absorption and distribution properties, although further optimization may be required to mitigate potential metabolic liabilities. Researchers are also exploring its compatibility with various drug delivery systems to enhance its bioavailability and therapeutic efficacy.

The broader implications of these studies extend to the development of next-generation pharmaceuticals, where 4-(4-Chloro-2-fluorophenyl)-2-(difluoromethyl)pyridine could serve as a scaffold for the design of more potent and selective drugs. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation from bench to bedside. Future research directions may include structural derivatization to expand its therapeutic scope and the evaluation of its safety profile in advanced animal models.

In conclusion, 4-(4-Chloro-2-fluorophenyl)-2-(difluoromethyl)pyridine represents a compelling area of research with substantial potential for impacting drug discovery and development. Continued exploration of its synthetic pathways, biological mechanisms, and clinical applications will be essential to fully realize its therapeutic value. This briefing underscores the importance of interdisciplinary collaboration and innovation in advancing the frontiers of chemical biology and medicine.